Cas no 161140-14-3 (1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime)

1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime structure
161140-14-3 structure
Product name:1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
CAS No:161140-14-3
MF:C13H19NO3
MW:237.29486
CID:1340906
PubChem ID:136235017

1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
    • 3-butoxy-6-[1-(hydroxyamino)propylidene]cyclohexa-2,4-dien-1-one
    • 161140-14-3
    • DTXSID20778613
    • Inchi: InChI=1S/C13H19NO3/c1-3-5-8-17-10-6-7-11(13(15)9-10)12(4-2)14-16/h6-7,9,15-16H,3-5,8H2,1-2H3
    • InChI Key: GNGNGFZQDFMYLP-UHFFFAOYSA-N
    • SMILES: CCCCOC1=CC(=C(C=C1)C(=NO)CC)O

Computed Properties

  • Exact Mass: 237.13657
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 62.05

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